![molecular formula C11H22N2O3 B3092644 rel-tert-Butyl (3R,4R)-3-amino-4-ethoxypyrrolidine-1-carboxylate CAS No. 1233518-23-4](/img/structure/B3092644.png)
rel-tert-Butyl (3R,4R)-3-amino-4-ethoxypyrrolidine-1-carboxylate
Overview
Description
The compound “rel-tert-Butyl (3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate” is a solid substance . It has a molecular weight of 220.29 . The compound is stored at 4°C and protected from light .
Molecular Structure Analysis
The InChI code for “rel-tert-Butyl (3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate” is1S/C9H17FN2O2.CH4/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12;/h6-7H,4-5,11H2,1-3H3;1H4/t6-,7-;/m1./s1
. Physical and Chemical Properties Analysis
The boiling point of “rel-tert-Butyl (3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate” is 266.1±40.0C at 760 mmHg .Scientific Research Applications
Synthesis and Intermediate Applications
The compound is primarily used in the synthesis of various organic compounds. For instance, tert-butyl (4R)-4-(methoxymethylcarbamoyl)-2,2-dimethylthiazolidine-3-carboxylate, a key intermediate of Biotin, is synthesized from L-cystine using a process that includes steps such as acetonization and Boc protection, highlighting the compound's role in the synthesis of essential vitamins and amino acids (Qin et al., 2014).
Mechanistic Studies and Method Development
Research has also focused on understanding the mechanisms of reactions involving similar compounds. For example, a study on the N→O tert-butyloxycarbonyl (Boc) migration of a related imide compound provides insights into the intramolecular migration mechanisms, which is valuable for method development in organic synthesis (Xue & Silverman, 2010).
Enzyme-Catalyzed Kinetic Resolution
The compound has been utilized in enzyme-catalyzed kinetic resolution processes. An example is the first enzyme-catalyzed kinetic resolution of tert-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate, showcasing its relevance in producing enantiomerically pure compounds, which are crucial in pharmaceutical applications (Faigl et al., 2013).
Application in Chiral Synthesis
Chiral synthesis, especially in the production of pharmaceutically active substances, often uses this compound as an intermediate. The synthesis of both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate from L-alanine illustrates its utility in preparing enantiomerically pure compounds used in drug development (Studer, Hintermann & Seebach, 1995).
Photoluminescence Properties in Material Science
Interestingly, compounds structurally similar to rel-tert-Butyl (3R,4R)-3-amino-4-ethoxypyrrolidine-1-carboxylate have been explored in the field of material science. Research on the synthesis and photoluminescence properties of rhenium(I) complexes based on 2,2':6',2''-terpyridine derivatives, for instance, suggests potential applications in electronic and photonic devices (Wang et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (3R,4R)-3-amino-4-ethoxypyrrolidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-5-15-9-7-13(6-8(9)12)10(14)16-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDMKFDRCCQJTA-RKDXNWHRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1N)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@@H]1CN(C[C@H]1N)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.